Cas no 884507-48-6 (4-(4-methyl-1,4-diazepan-1-yl)methylbenzaldehyde)

• Product Name: 4-(4-methyl-1,4-diazepan-1-yl)methylbenzaldehyde
• CAS No: 884507-48-6
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD09064972
• CID: 720035
• PubChem ID: 24229551
• Update Time: 2025-04-19

4-(4-methyl-1,4-diazepan-1-yl)methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-[(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)methyl]-
• 4-[(4-methyl-1,4-diazepan-1-yl)methyl]benzaldehyde
• 4-[(4-METHYLHOMOPIPERAZIN-1-YL)METHYL]BENZALDEHYDE
• 4-[(4-Methylperhydro-1,4-diazepin-1-yl)methyl]benzaldehyde
• 4-(4-methyl-1,4-diazepan-1-yl)methylbenzaldehyde
• MFCD09064972
• CS-0350081
• 884507-48-6
• SCHEMBL15245367
• DTXSID60640264
• 4-((4-Methyl-1,4-diazepan-1-yl)methyl)benzaldehyde
• FT-0769644
• EN300-1196875
• DB-077307

• MDL： MFCD09064972
• Inchi： 1S/C14H20N2O/c1-15-7-2-8-16(10-9-15)11-13-3-5-14(12-17)6-4-13/h3-6,12H,2,7-11H2,1H3
• InChI Key： WFLDZQQKNFWMAY-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CN1CCN(C)CCC1

Computed Properties

• Exact Mass: 232.15800
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.074
• Boiling Point: 349.1°C at 760 mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.568
• PSA: 23.55000
• LogP: 1.51240

4-(4-methyl-1,4-diazepan-1-yl)methylbenzaldehyde Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines